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Compound of Interest

Compound Name: Feracryl

Cat. No.: B1216049 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Feracryl, a partial iron salt of polyacrylic acid, is a well-established hemostatic agent. Beyond

its primary role in promoting blood clotting, Feracryl exhibits broad-spectrum antimicrobial

properties, making it a valuable compound in wound care and surgical applications where

infection control is paramount. Its activity has been demonstrated against a range of Gram-

positive and Gram-negative bacteria, as well as fungi such as Candida albicans. Some studies

have indicated its antimicrobial efficacy is comparable to that of povidone-iodine.

The proposed mechanism of its antimicrobial action is attributed to its chemical nature as a

cationic polymer, which may interact with and disrupt the negatively charged bacterial cell

membrane, leading to cell lysis. These application notes provide a summary of the available

data on Feracryl's antimicrobial activity and detailed protocols for its evaluation.

Data Presentation: Antimicrobial Activity of Feracryl
The following tables summarize the quantitative data on the antimicrobial efficacy of Feracryl
and its derivatives from various studies.

Table 1: Zone of Inhibition Diameters for 1% Feracryl Gel
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Microorganism Gram Stain Zone of Inhibition (mm)

Pseudomonas aeruginosa Gram-Negative 12

Escherichia coli Gram-Negative 10

Staphylococcus aureus Gram-Positive 5

Data extracted from a study on a 1% Feracryl gel formulation (Revalum®).

Table 2: Minimum Inhibitory Concentrations (MICs) of Iron-Containing Polyacrylic Acid (IIS-

PAA) Against Resistant Bacteria

Microorganism Gram Stain Median MIC (%) MIC Range (%)

Pseudomonas

aeruginosa
Gram-Negative 0.2 0.2 - 0.3

Methicillin-Resistant

Staphylococcus

pseudintermedius

(MRSP)

Gram-Positive 0.05 0.025 - 0.1

Methicillin-Resistant

Staphylococcus

aureus (MRSA)

Gram-Positive 0.1 0.00625 - 0.4

Note: This data is for a related iron-containing polyacrylic acid (IIS-PAA), which is structurally

similar to Feracryl.

Experimental Protocols
Detailed methodologies for key experiments to assess the antimicrobial properties of Feracryl
are provided below.

Protocol for Determination of Minimum Inhibitory
Concentration (MIC) by Broth Microdilution
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This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) guidelines.

Objective: To determine the lowest concentration of Feracryl that inhibits the visible growth of a

microorganism.

Materials:

Feracryl solution (sterile, known concentration)

96-well microtiter plates

Cation-adjusted Mueller-Hinton Broth (CAMHB) or other appropriate broth media

Bacterial inoculum standardized to 0.5 McFarland turbidity

Sterile pipette tips and multichannel pipette

Incubator (35°C ± 2°C)

Microplate reader (optional)

Procedure:

Prepare Feracryl Dilutions:

Add 100 µL of sterile broth to wells 2 through 12 of a 96-well plate.

Add 200 µL of the starting Feracryl solution to well 1.

Perform a 2-fold serial dilution by transferring 100 µL from well 1 to well 2, mixing, and

then transferring 100 µL from well 2 to well 3, and so on, up to well 10. Discard 100 µL

from well 10.

Well 11 will serve as the growth control (no Feracryl).

Well 12 will serve as the sterility control (no inoculum).

Inoculum Preparation:
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From a fresh agar plate (18-24 hours growth), select several colonies and suspend them

in sterile saline.

Adjust the turbidity of the suspension to match a 0.5 McFarland standard. This

corresponds to approximately 1-2 x 10⁸ CFU/mL.

Dilute the standardized inoculum in broth to achieve a final concentration of approximately

5 x 10⁵ CFU/mL in the wells.

Inoculation:

Add 100 µL of the diluted bacterial suspension to wells 1 through 11. Do not inoculate well

12.

Incubation:

Cover the plate and incubate at 35°C ± 2°C for 16-20 hours in ambient air.

Reading Results:

The MIC is the lowest concentration of Feracryl at which there is no visible growth

(turbidity). This can be assessed visually or with a microplate reader.

Caption: Workflow for Minimum Inhibitory Concentration (MIC) Assay.

Protocol for Agar Disk Diffusion (Kirby-Bauer) Test
This protocol is based on the widely used Kirby-Bauer method for assessing antimicrobial

susceptibility.

Objective: To qualitatively assess the antimicrobial activity of Feracryl by measuring the zone

of growth inhibition around a disk saturated with the compound.

Materials:

Sterile paper disks (6 mm diameter)

Feracryl solution of known concentration
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Mueller-Hinton Agar (MHA) plates

Bacterial inoculum standardized to 0.5 McFarland turbidity

Sterile cotton swabs

Forceps

Incubator (35°C ± 2°C)

Ruler or calipers

Procedure:

Inoculum Preparation:

Prepare a bacterial suspension equivalent to a 0.5 McFarland standard as described in

the MIC protocol.

Plate Inoculation:

Dip a sterile cotton swab into the standardized inoculum and remove excess fluid by

pressing it against the inside of the tube.

Streak the swab evenly over the entire surface of the MHA plate in three directions to

ensure confluent growth.

Allow the plate to dry for 5-15 minutes.

Disk Application:

Aseptically apply sterile paper disks saturated with a known concentration of Feracryl
solution onto the surface of the agar using sterile forceps.

Gently press the disks to ensure complete contact with the agar.

Ensure disks are spaced far enough apart to prevent overlapping of inhibition zones.

Incubation:
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Invert the plates and incubate at 35°C ± 2°C for 16-24 hours.

Measuring the Zone of Inhibition:

After incubation, measure the diameter of the zone of complete growth inhibition (the clear

area around the disk) in millimeters (mm), including the disk diameter.

Caption: Workflow for the Agar Disk Diffusion (Kirby-Bauer) Test.

Protocol for Time-Kill Curve Analysis
This protocol provides a method to assess the bactericidal or bacteriostatic activity of Feracryl
over time.

Objective: To determine the rate at which Feracryl kills a bacterial population at a specific

concentration.

Materials:

Feracryl solution

Bacterial culture in logarithmic growth phase

Appropriate broth medium (e.g., CAMHB)

Sterile flasks or tubes

Incubator shaker (37°C)

Spectrophotometer

Sterile dilution tubes and agar plates for colony counting

Procedure:

Inoculum Preparation:

Grow an overnight culture of the test organism.
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Dilute the overnight culture into fresh, pre-warmed broth and incubate until it reaches the

early to mid-logarithmic phase of growth.

Assay Setup:

Prepare flasks containing broth with different concentrations of Feracryl (e.g., 0.5x, 1x, 2x,

4x MIC).

Include a growth control flask without Feracryl.

Inoculate each flask with the log-phase culture to a final density of approximately 5 x 10⁵

CFU/mL.

Time-Course Sampling:

Incubate all flasks at 37°C with shaking.

At specified time points (e.g., 0, 2, 4, 6, 8, 24 hours), withdraw an aliquot from each flask.

Viable Cell Counting:

Perform serial dilutions of the collected aliquots in sterile saline or phosphate-buffered

saline.

Plate the dilutions onto appropriate agar plates.

Incubate the plates at 37°C for 18-24 hours.

Data Analysis:

Count the colonies on the plates to determine the number of viable cells (CFU/mL) at each

time point.

Plot the log₁₀ CFU/mL versus time for each Feracryl concentration and the growth control.

A bactericidal effect is typically defined as a ≥3-log₁₀ (99.9%) reduction in CFU/mL from

the initial inoculum.

Caption: Workflow for Time-Kill Curve Analysis.
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To cite this document: BenchChem. [Application Notes & Protocols for Assessing the
Antimicrobial Properties of Feracryl]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216049#assessing-the-antimicrobial-properties-of-
feracryl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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